Cas no 898784-24-2 ((2,6-dichlorophenyl)-(1,3-oxazol-2-yl)methanone)

• Product Name: (2,6-dichlorophenyl)-(1,3-oxazol-2-yl)methanone
• CAS No: 898784-24-2
• MF: C₁₀H₅Cl₂NO₂
• MW: 242.058200597763
• MDL: MFCD07699385
• CID: 994286
• PubChem ID: 24723678
• Update Time: 2025-10-31

(2,6-dichlorophenyl)-(1,3-oxazol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2,6-dichlorophenyl)-(1,3-oxazol-2-yl)methanone
• 2-(2,6-DICHLOROBENZOYL)OXAZOLE
• 2,6-DIMETHYL-4-METHOXYBENZYLCHLORIDE
• 2-(2,6-DICHLOROBENZOYL)-1,3-OXAZOLE
• DTXSID10642112
• (2,6-Dichlorophenyl)(1,3-oxazol-2-yl)methanone
• MFCD07699385
• AKOS016019053
• 898784-24-2

• MDL： MFCD07699385
• Inchi： 1S/C10H5Cl2NO2/c11-6-2-1-3-7(12)8(6)9(14)10-13-4-5-15-10/h1-5H
• InChI Key： PVRUTDDVYBDAMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C1=NC=CO1)=O)Cl

Computed Properties

• Exact Mass: 240.97000
• Monoisotopic Mass: 240.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 3.21240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2,6-dichlorophenyl)-(1,3-oxazol-2-yl)methanone

(2,6-Dichlorophenyl)-(1,3-Oxazol-2-yl)Methanone: A Comprehensive Overview

The compound (2,6-dichlorophenyl)-(1,3-oxazol-2-yl)methanone with CAS No. 898784-24-2 is a fascinating molecule that has garnered attention in various fields of chemistry and material science. This compound is notable for its unique structural features and potential applications in pharmaceuticals, agrochemicals, and advanced materials. The dichlorophenyl group attached to the oxazole ring introduces interesting electronic properties, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of (2,6-dichlorophenyl)-(1,3-oxazol-2-yl)methanone in the context of biological activity. Researchers have explored its potential as a modulator of cellular processes, particularly in the realm of enzyme inhibition. The compound's ability to interact with specific protein targets has been investigated using advanced computational techniques such as molecular docking and dynamics simulations. These studies suggest that the molecule could serve as a lead compound for developing novel therapeutic agents.

In terms of synthesis, the compound can be prepared via a multi-step process involving Claisen condensation or other similar reactions. The use of environmentally friendly catalysts has been explored to enhance the efficiency of these reactions while minimizing waste. This approach aligns with the growing trend toward sustainable chemistry practices in modern drug discovery.

The structural integrity of (2,6-dichlorophenyl)-(1,3-oxazol-2-yl)methanone is further supported by its stability under various conditions. Studies have shown that the compound exhibits resistance to thermal degradation and maintains its properties even under prolonged exposure to light or moisture. This stability makes it a promising candidate for applications in both laboratory settings and industrial processes.

From an environmental standpoint, researchers have evaluated the ecotoxicological profile of this compound. Initial findings indicate that it has a relatively low toxicity profile toward aquatic organisms, which is a positive attribute for its potential use in agricultural or pharmaceutical products. However, further studies are needed to fully understand its long-term impact on ecosystems.

The integration of (2,6-dichlorophenyl)-(1,3-oxazol-2-yl)methanone into advanced materials has also been explored. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In conclusion, (2,6-dichlorophenyl)-(1,3-oxazol-2-yl)methanone (CAS No. 898784-24-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties and promising biological activity make it an exciting subject for further research. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is likely to play an increasingly important role in the development of innovative solutions across various industries.